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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the core technologies behind Medmain's whole-slide
imaging (WSI) and artificial intelligence-driven digital pathology platform, PidPort™. Medmain
is at the forefront of applying deep learning to pathological diagnostics, aiming to enhance the
accuracy and efficiency of cancer detection and classification. This document synthesizes
available technical data from their publications and public communications to offer a
comprehensive overview for research and development professionals.

The PidPort™ Digital Pathology Ecosystem

Medmain's core offering is PidPort™, a cloud-based platform that provides a total solution for
digital pathology.[1] This ecosystem encompasses the digitization of glass slides, cloud
storage, a high-speed viewer for remote access and collaboration, and a suite of proprietary Al-
powered analytical tools.[2][3] The platform is designed to address the global shortage of
pathologists by providing an efficient and supportive environment for pathological diagnosis.[1]

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b12812309#bc-rfq
https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body#the-technology-behind-medmain-s-whole-slide-imaging-a-technical-guide
https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body#the-technology-behind-medmain-s-whole-slide-imaging-a-technical-guide
https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body#the-technology-behind-medmain-s-whole-slide-imaging-a-technical-guide
https://en.medmain.com/pressrelease/1617/
https://us.medmain.com/
https://en.medmain.com/
https://en.medmain.com/pressrelease/1617/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The general workflow within the Medmain ecosystem begins with the digitization of
pathological specimens at the Medmain Imaging Center.[1] These whole-slide images are then
uploaded to the PidPort™ cloud infrastructure, where they can be viewed, shared, and
analyzed by pathologists and researchers.[2] The platform's Al capabilities provide screening
and analytical support for various cancer types.[4][5]
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Caption: A high-level overview of the Medmain PidPort™ digital pathology workflow.
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Whole-Slide Imaging Technology

The foundation of Medmain's Al-driven analysis is high-quality whole-slide imaging. While
specific details of the scanners used at the "Medmain Imaging Center" are not publicly
disclosed, the PidPort™ platform is compatible with common WSI file formats, including SVS
(Leica) and NDPI (Hamamatsu Photonics), as well as JPEG and TIFF formats. This
compatibility suggests the use of high-throughput scanners capable of producing high-
resolution images suitable for detailed pathological examination.

General specifications for high-throughput whole-slide scanners typically used in such
applications are provided in the table below for context.
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. e s Significance in Digital
Parameter Typical Specification
Pathology

Determines the level of detail
o o captured in the WSI. 40x is
Objective Lenses 20x, 40x magnification ) )
common for diagnostic

purposes.

A higher NA provides better
) High NA objectives (e.g., resolution, allowing for clearer
Numerical Aperture (NA) ] o
>0.75) visualization of cellular and

subcellular structures.

Defines the smallest resolvable
) ) detail in the image, critical for
Image Resolution ~0.25 pum/pixel at 40x ]
accurate morphological

assessment.

High speed is essential for

Varies (e.g., <60 seconds per high-throughput digitization in

Scan Speed ) ] o
slide at 20x) large-scale studies and clinical
practice.
Batch processing capabilities
Slide Capacity 1 to >400 slides are crucial for efficiency in a

centralized imaging center.

Ensures the entire tissue
) ) Automated with Z-stacking section is in focus, which is
Focusing Mechanism - ] ] ]
capability particularly important for thick

specimens and cytology.

Al-Powered Pathological Analysis

Medmain has developed a suite of deep learning models for the detection and classification of
various cancers. These models are trained on extensive datasets of hundreds of thousands of
whole-slide images, annotated by specialist pathologists.[2][4] The primary Al methodology
employed is deep learning, including the use of transfer learning and weakly-supervised
learning techniques.[4]
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Experimental Protocol for Al Model Development

While detailed, step-by-step protocols are proprietary, the general workflow for developing their
deep learning models can be inferred from their publications and industry best practices.
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Caption: A generalized workflow for the development of Medmain's pathology Al models.
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Methodology Details:

o Data Acquisition: Whole-slide images are sourced from multiple medical institutions to
ensure a diverse and robust dataset.[4]

e Annotation: A large number of specialist pathologists create the "teacher data" by annotating
the WSIs.[2]

e Model Architecture: Medmain utilizes Convolutional Neural Networks (CNNs), a standard in
image recognition tasks. Their publications mention the use of architectures like EfficientNet-
B3 with transfer learning.

e Training: Models are trained using supercomputers, leveraging techniques like weakly-
supervised learning, which allows the model to learn from slide-level labels rather than
requiring precise annotations of all pathological findings.[6]

» Validation: The models are rigorously tested on independent datasets from different sources
to ensure their generalizability and robustness.

Performance of Al Models

Medmain has published performance data for several of their Al models. The following tables
summarize the reported metrics for various cancer types.

Table 1: Performance in Gastrointestinal Cancers

Cancer Type Task Model Performance Publication
Gastric & Colonic o Not specified in Scientific Reports
o Classification

Epithelial Tumors abstract (2020)

Gastric Poorly o Technology in Cancer
) ] o Not specified in

Differentiated Classification Research & Treatment

. announcement
Adenocarcinoma (2022)

Table 2: Performance in Lung Cancer
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Training Set . Performance o
Task . Test Set Size Publication
Size (AUC)
) 0.99 on
_ 83 challenging _ _
Indeterminate indeterminate S
] cases +4 Scientific
Lung Carcinoma 579 WSlIs ) cases; 0.94-0.99
o independent sets _ Reports (2020)
Classification on independent
(2407 WSis total)
sets
Lung Carcinoma ) ) o
4 independent High AUCs Scientific
vs. Non- 3,554 WSIs
) test sets reported Reports (2020)
neoplastic
Table 3: Performance in Other Cancers
Cancer Training Set Test Set Performanc L
Task ] ] Publication
Type Size Size e
AUC: 0.984,
) Accuracy:
Pancreatic
] 0.9417, Scientific
Ductal Detection on N N o
) Not specified Not specified Sensitivity: Reports
Adenocarcino EUS-FNB
0.9302, (2021)
ma g .
Specificity:
0.9706
Prostate Classification High
Adenocarcino  on Needle Not specified Not specified performance MDPI (2022)
ma Biopsy reported
Suspected Classification Successful
) ) - - Cancers
Urothelial on LBC Urine  Not specified Not specified development (2023)
Carcinoma Specimens announced

AUC: Area Under the Receiver Operating Characteristic Curve; EUS-FNB: Endoscopic

Ultrasound-Guided Fine-Needle Biopsy; LBC: Liquid-Based Cytology.

Applications in Drug Development
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Digital pathology is a transformative tool in preclinical and clinical drug development, offering
quantitative, reproducible, and efficient analysis of tissue-based endpoints. While Medmain's
primary focus has been on diagnostic support, their technology has direct applications in the
pharmaceutical industry.

Potential Applications:

» Preclinical Toxicology Studies: Automated and standardized analysis of tissue slides from
toxicology studies can improve the accuracy and efficiency of identifying and grading drug-
induced tissue injuries.

o Biomarker Discovery and Validation: Al-powered image analysis can identify and quantify
novel tissue-based biomarkers, aiding in patient stratification and predicting treatment
response.

 Clinical Trial Pathology: Centralized digital pathology platforms like PidPort™ can streamline
the pathological review of clinical trial samples, enabling remote collaboration and
standardized analysis across multiple trial sites.
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Caption: Application of Medmain's technology in the drug development pipeline.

Conclusion

Medmain's whole-slide imaging and Al technology, centered around the PidPort™ platform,
represent a significant advancement in the field of digital pathology. By leveraging large, well-
annotated datasets and sophisticated deep learning models, they have demonstrated high
performance in the classification and detection of various cancers. While specific technical
details regarding their imaging hardware and detailed experimental protocols remain
proprietary, the available data indicates a robust and scalable system. For researchers and
professionals in drug development, this technology offers powerful tools to enhance preclinical
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and clinical research through quantitative, reproducible, and efficient tissue analysis. Further
publications with more detailed methodologies and expanded applications are anticipated to
provide deeper insights into their innovative approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Medmain inc. [en.medmain.com]

e 3. Medmain inc. [en.medmain.com]

e 4. Product Details | Medmain Inc. [en.medmain.com]
e 5. pidport.medmain.com [pidport.medmain.com]

e 6. blog.medmain.com [blog.medmain.com]

» To cite this document: BenchChem. [The Technology Behind Medmain's Whole-Slide
Imaging: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12812309/docs#the-technology-behind-medmain-s-
whole-slide-imaging-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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